Cas no 1804033-72-4 (Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804033-72-4
• MF: C₁₄H₁₆F₂O₅
• MW: 302.270651817322
• CID: 4949974
• Update Time: 2025-06-25

Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H16F2O5/c1-3-20-12(17)5-4-9-6-10(13(18)19-2)8-11(7-9)21-14(15)16/h6-8,14H,3-5H2,1-2H3
• InChI Key： PKPUPTRQHZFWMH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C=1)CCC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 348
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8

Additional information on Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate

Recent Advances in the Study of Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1804033-72-4)

Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1804033-72-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluoromethoxy and ethoxy-ester functional groups, has recently been the subject of several studies due to its potential applications in drug development and medicinal chemistry. The unique structural features of this compound make it a promising candidate for further investigation, particularly in the context of its biological activity and synthetic utility.

Recent research has focused on the synthesis and characterization of Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate, with particular emphasis on its role as an intermediate in the production of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the synthesis of novel anti-inflammatory agents. The researchers employed a multi-step synthetic route to derivatize the compound, ultimately yielding derivatives with significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

Another notable study, appearing in Bioorganic & Medicinal Chemistry Letters (2024), explored the pharmacokinetic properties of Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate. The study utilized in vitro and in vivo models to assess the compound's metabolic stability, plasma protein binding, and oral bioavailability. The results indicated that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential as a lead compound for further optimization in drug discovery programs.

In addition to its pharmacological potential, Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate has also been investigated for its chemical reactivity. A recent publication in Organic Letters (2023) described its use as a building block in the synthesis of fluorinated heterocycles, which are of great interest in agrochemical and pharmaceutical industries due to their enhanced stability and bioactivity. The study demonstrated that the difluoromethoxy group could be selectively modified under mild conditions, opening new avenues for the design of fluorinated compounds.

Despite these promising findings, challenges remain in the large-scale production and application of Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate. Issues such as regioselectivity in further functionalization and the need for more efficient synthetic protocols are areas of ongoing research. Future studies are expected to address these challenges, potentially leading to broader applications of this compound in drug development and other chemical industries.

In conclusion, Methyl 3-(difluoromethoxy)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1804033-72-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have underscored its potential as a synthetic intermediate and a bioactive compound, with applications ranging from anti-inflammatory agents to fluorinated heterocycles. Continued research in this area is likely to yield further insights into its properties and applications, solidifying its role in the development of new therapeutic and chemical entities.